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Compound of Interest

Compound Name:
(2-AMINOETHYL)(2-

METHOXYETHYL)AMINE

CAS No.: 19815-35-1

Cat. No.: B3249836

Get Quote

Executive Summary
In the landscape of chelation chemistry, EDTA (Ethylenediaminetetraacetic acid) is the

thermodynamic gold standard for metal sequestration. However, for applications requiring

reversible binding, hemilability, or specific solubility profiles, (2-Aminoethyl)(2-
methoxyethyl)amine (herein referred to as MEA-en) offers a distinct functional alternative.

This guide objectively compares the chelating efficiency of these two ligands. While EDTA

dominates in total metal scavenging (

), MEA-en operates as a bidentate/tridentate ligand with significantly lower stability constants (

, estimated based on ethylenediamine analogs). This lower stability is not a deficit but a
feature, enabling catalytic cycles and ligand exchange processes that EDTA would arrest.

Structural & Mechanistic Basis[1]
To understand the efficiency gap, we must analyze the coordination modes (denticity) and the

Chelate Effect.
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Chemical Identity[2][3]
Feature

(2-Aminoethyl)(2-

methoxyethyl)amine
EDTA

CAS Number 19815-35-1 60-00-4

Formula

MW 118.18 g/mol 292.24 g/mol

Denticity

2 (Bidentate) typically;

potentially 3 (Tridentate) via

ether oxygen.

6 (Hexadentate)

Donors
2 Amines (Primary/Secondary),

1 Ether Oxygen (Weak).
2 Amines, 4 Carboxylates.

Coordination Visualization
The following diagram illustrates the binding modes. EDTA wraps the metal completely (Cage-

like), while MEA-en forms a single chelate ring with a "pendant" ether tail that may or may not

bind (Hemilability).
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Caption: Comparative binding topology. MEA-en forms a single 5-membered ring (bidentate)

with a weak ether interaction. EDTA forms five 5-membered rings, maximizing the chelate

effect.

Thermodynamic Efficiency Comparison
The "efficiency" of a chelator is quantified by its Stability Constant (

or

).

Comparative Stability Data (Log K)
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Metal Ion
EDTA (

)

MEA-en (

) *
Interpretation

18.8 ~10.0

EDTA binds Cu

times stronger than

MEA-en.

18.6 ~8.5

MEA-en allows Ni

exchange; EDTA locks

it.

16.5 ~6.0

Significant gap; MEA-

en is a poor

scavenger for Zn.

10.7 < 4.0

MEA-en is ineffective

for Ca sequestration

(Water softening).

*Note: Values for MEA-en are estimated based on structural analogs (N-alkylethylenediamines)

as exact literature values for CAS 19815-35-1 are sparse. The ether oxygen contributes

negligibly to stability in aqueous solution compared to the diamine core.

The Entropy Factor
EDTA: One molecule displaces 6 water molecules from the metal (

). This results in a massive increase in system entropy (

), driving the reaction.

MEA-en: One molecule displaces only 2 water molecules. The entropy gain is much lower.

Experimental Protocol: Determining Stability
Constants
To validate the efficiency of MEA-en in your specific matrix, you cannot rely on generic tables.

You must perform a Potentiometric Titration (Irving-Rossotti Method).[1]
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Methodology Overview
This protocol determines the protonation constants (

) of the amine and the metal-ligand stability constant (

).[1][2]

Reagents:

Ligand: 0.01 M MEA-en solution (converted to hydrochloride salt).

Metal Salt: 0.01 M

or

(avoid chlorides to prevent halide coordination).

Titrant: 0.1 M NaOH (standardized, carbonate-free).

Ionic Strength Adjuster: 0.1 M

or

.

Step-by-Step Workflow
Calibration: Calibrate the glass electrode pH meter using buffers (pH 4.0, 7.0, 10.0) and

determine the correction factor for ionic strength.

Acid Titration (Ligand

):

Titrate acidified ligand solution (Ligand + Excess Acid) with NaOH.

Plot pH vs. Volume NaOH.[2]

Calculate
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(average protons attached to ligand) to find

and

.

Complex Titration (Metal Binding):

Titrate solution containing (Ligand + Metal + Acid) with NaOH.[3]

The curve will shift to lower pH values compared to the free ligand curve (due to proton

displacement by metal).

Data Analysis:

Calculate

(average number of ligands bound per metal).[4]

Calculate

(negative log of free ligand concentration).[4]

Plot

vs.

. The value of

at

corresponds to

.
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Caption: Workflow for potentiometric determination of stability constants.

Application Scenarios: When to Use Which?
The "efficiency" depends on the goal. High stability (EDTA) is not always desirable.
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Scenario Use EDTA Use MEA-en Reasoning

Heavy Metal Detox YES NO

You need irreversible

binding to safely

excrete toxic metals

(Pb, Hg).

Buffer Preparation YES NO

EDTA ensures zero

free metal ions in

biochemical assays.

Catalysis NO YES

MEA-en can stabilize

a metal center while

leaving coordination

sites open for

substrates

(Hemilability).

Polymer Synthesis NO YES

MEA-en serves as a

functional monomer;

EDTA is a termination

agent.

Solubility Water Only Organic/Water

The methoxy tail of

MEA-en improves

solubility in less polar

solvents compared to

the highly charged

EDTA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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